Cas no 1785332-95-7 (3-(Difluoromethyl)cyclobutan-1-ol)

• Product Name: 3-(Difluoromethyl)cyclobutan-1-ol
• CAS No: 1785332-95-7
• MF: C₅H₈F₂O
• MW: 122.113228797913
• MDL: MFCD31667539
• CID: 4614134
• PubChem ID: 105427209
• Update Time: 2025-06-15

3-(Difluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)cyclobutan-1-ol
• FC(C1CC(C1)O)F
• Rel-(1r,3r)-3-(difluoromethyl)cyclobutan-1-ol
• Rel-(1s,3s)-3-(difluoromethyl)cyclobutan-1-ol
• 3-(difluoromethyl)cyclobutan-1-ol, Mixture of diastereomers
• AKOS040805561
• 2920423-67-0
• CS-0172808
• P18339
• SCHEMBL21828198
• 1785332-95-7
• MFCD31667539
• SB40952
• BS-43212
• JXZYTLJZQCLPOH-UHFFFAOYSA-N
• SY270328
• cis-3-(difluoromethyl)cyclobutanol
• EN300-1717464
• 3-(Difluoromethyl)cyclobutanol
• trans-3-(difluoromethyl)cyclobutanol
• 2920391-15-5
• 3-(Difluoromethyl)cyclobutan-1-ol

• MDL： MFCD31667539
• Inchi： 1S/C5H8F2O/c6-5(7)3-1-4(8)2-3/h3-5,8H,1-2H2
• InChI Key： JXZYTLJZQCLPOH-UHFFFAOYSA-N
• SMILES： FC(C1CC(C1)O)F

Computed Properties

• Exact Mass: 122.05432120 g/mol
• Monoisotopic Mass: 122.05432120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2
• Molecular Weight: 122.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 3-(Difluoromethyl)cyclobutan-1-ol

Introduction to 3-(Difluoromethyl)cyclobutan-1-ol (CAS No. 1785332-95-7)

3-(Difluoromethyl)cyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1785332-95-7, is a significant compound in the realm of pharmaceutical and chemical research. This bicyclic alcohol features a cyclobutane core substituted with a difluoromethyl group at the 3-position, making it a structurally intriguing molecule with potential applications in medicinal chemistry and materials science. The presence of fluorine atoms introduces unique electronic and steric properties, which can be leveraged to modulate the biological activity and pharmacokinetic profiles of derivatives.

The difluoromethyl group is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability, improve binding affinity, and alter lipophilicity. In the context of 3-(Difluoromethyl)cyclobutan-1-ol, this moiety may contribute to its potential utility as an intermediate in synthesizing novel therapeutic agents. The cyclobutane ring, a strained three-membered heterocycle, often serves as a scaffold for developing bioactive molecules due to its rigid structure and potential for conformational constraints that can influence receptor interactions.

Recent advancements in synthetic methodologies have enabled more efficient access to complex cyclic compounds like 3-(Difluoromethyl)cyclobutan-1-ol. Techniques such as transition-metal-catalyzed cross-coupling reactions, organometallic chemistry, and asymmetric synthesis have facilitated the construction of intricate molecular frameworks with high precision. These methods are particularly valuable for introducing fluorinated substituents, which are often challenging to incorporate but offer substantial benefits in drug development.

From a biological perspective, 3-(Difluoromethyl)cyclobutan-1-ol has garnered attention as a precursor for exploring new pharmacological entities. The cyclobutane scaffold is present in several bioactive natural products and synthetic drugs, where it contributes to optimal binding interactions with biological targets. The difluoromethyl group further enhances the molecule's appeal by providing a handle for further functionalization while maintaining structural integrity.

In the field of medicinal chemistry, the synthesis of fluorinated heterocycles remains an active area of research due to their diverse biological activities. For instance, compounds containing cyclobutane rings and fluorine substituents have shown promise in treating inflammatory diseases, infectious disorders, and oncological conditions. The structural features of 3-(Difluoromethyl)cyclobutan-1-ol align well with these trends, suggesting its potential as a building block for next-generation therapeutics.

Moreover, the unique electronic properties of fluorine atoms can influence the reactivity and stability of molecules. In 3-(Difluoromethyl)cyclobutan-1-ol, the electron-withdrawing nature of the difluoromethyl group may affect neighboring functional groups, enabling selective modifications or enhancing interactions with biological targets. This tunability makes the compound particularly interesting for designing molecules with tailored properties.

Industrial applications of 3-(Difluoromethyl)cyclobutan-1-ol are also emerging. Fluorinated compounds are widely used in agrochemicals, specialty polymers, and advanced materials due to their enhanced durability and functionality. The structural motifs present in this compound could inspire novel materials with improved performance characteristics or novel applications in catalysis and polymer science.

As research progresses, the synthetic pathways to 3-(Difluoromethyl)cyclobutan-1-ol will continue to evolve, enabling access to a broader range of derivatives for exploration. Collaborative efforts between academia and industry are essential to translate these findings into tangible advancements in drug discovery and material science. The versatility of this compound underscores its importance as a versatile intermediate in modern chemical synthesis.

In conclusion,3-(Difluoromethyl)cyclobutan-1-ol (CAS No. 1785332-95-7) represents a fascinating intersection of structural complexity and functional diversity. Its potential applications span multiple domains, from pharmaceuticals to advanced materials, making it a valuable asset in ongoing research endeavors. As synthetic methodologies advance and our understanding of fluorinated compounds deepens,3-(Difluoromethyl)cyclobutan-1-ol is poised to play an increasingly significant role in shaping the future of chemical innovation.